![molecular formula C14H9NOS2 B2884911 3-(2-Pyridinylsulfanyl)-1-benzothiophene-2-carbaldehyde CAS No. 477886-66-1](/img/structure/B2884911.png)
3-(2-Pyridinylsulfanyl)-1-benzothiophene-2-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction .Molecular Structure Analysis
This involves the use of spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography to determine the structure of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research demonstrates the compound's utility in synthesizing heterocyclic compounds with potential applications in pharmaceuticals and materials science. For example, Abdel-fattah and Attaby (2012) described the synthesis of thieno[2,3-b]pyridine derivatives from a reaction involving benzothiophene-2-carbaldehyde, showcasing its synthetic versatility (Abdel-fattah & Attaby, 2012).
Metal-Organic Frameworks (MOFs) and Catalysis
The compound has been implicated in the construction of covalent organic frameworks (COFs) and as a ligand in metal complexes with potential catalytic applications. Wei et al. (2018) synthesized a benzotrithiophene-based COF using a related aldehyde, highlighting its structural utility in building materials with enhanced supercapacitor performance (Wei et al., 2018).
Development of Sensors
The compound's derivatives have found applications in developing sensors. Ganjali et al. (2007) reported the use of a pyridine-2-carbaldehyde derivative in creating a highly selective sensor for Er(III) ions, showcasing its application in analytical chemistry (Ganjali et al., 2007).
Organic Photovoltaic Cells
In the realm of renewable energy, derivatives of the compound have been explored for use in organic photovoltaic (OPV) cells. Lee et al. (2008) developed a multibranched molecule from thiophene-based carbaldehydes for OPV cells, indicating its potential in energy conversion technologies (Lee et al., 2008).
Antimicrobial Activity
Additionally, chitosan Schiff bases synthesized from heteroaryl pyrazole derivatives, including pyridine carbaldehyde, have shown antimicrobial activity, indicating the compound's relevance in developing new antimicrobial agents (Hamed et al., 2020).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-pyridin-2-ylsulfanyl-1-benzothiophene-2-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NOS2/c16-9-12-14(18-13-7-3-4-8-15-13)10-5-1-2-6-11(10)17-12/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOHGQIHLDKXTGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)C=O)SC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.